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Compound of Interest |

Compound Name: Planteose
CAS No.: 470-57-5
Cat. No.: B12796885
Get Quote
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Introduction

Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose, with
the systematic name a-D-Galactopyranosyl-(1 - 6)-3-D-fructofuranosyl-(2 - 1)-a-D-
glucopyranoside. It is an isomer of raffinose, another common oligosaccharide in plants,
differing in the linkage of the galactose unit to the sucrose moiety. The structural similarity of
these isomers makes their separation and individual quantification challenging. Porous
graphitic carbon (PGC) chromatography offers a powerful solution for the analysis of such
closely related polar and structural isomers due to its unique retention mechanism. This
application note details a robust method for the analysis of Planteose in plant-derived samples
using PGC chromatography coupled with mass spectrometry (MS).

Principle of Separation

Porous graphitic carbon is a unique stationary phase that separates analytes based on a
combination of hydrophobic and polar interactions. The flat, polarizable surface of the graphite
allows for retention of polar compounds, a phenomenon known as the polar retention effect on
graphite (PREG). The separation of oligosaccharide isomers like Planteose and raffinose on
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PGC is influenced by their three-dimensional structure and the ability of their hydroxyl groups to

interact with the graphite surface. Subtle differences in the spatial arrangement of these

hydroxyl groups lead to differential retention, enabling their chromatographic separation.

Data Presentation

Table 1: Chromatographic and Mass Spectrometric Parameters for Planteose and Raffinose

Analysis.
Parameter Value
Column Hypercarb Porous Graphitic Carbon (PGC)

100 x 2.1 mm, 5 um

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient 5% to 40% B over 20 minutes
Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5puL

lonization Mode

Negative Electrospray lonization (ESI-)

MS/MS Fragmentation

Collision-Induced Dissociation (CID)

Precursor lon (m/z)

503.16 [M-H]~

Product lons (m/z)

Distinct for Planteose and Raffinose

Table 2: Representative Retention Times and Key Diagnostic Fragment lons for Isomer

Discrimination.
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. . . Key Diagnostic Fragment
Compound Retention Time (min)

lons (m/z)
] Specific fragments indicative of
Raffinose 12.5 )
the Gal-Glu linkage
Specific fragments indicative of
Planteose 13.2

the Gal-Fru linkage

Note: Retention times are approximate and may vary depending on the specific instrument,
column condition, and mobile phase preparation.

Experimental Protocols
1. Sample Preparation from Plant Seeds

This protocol is designed for the extraction of soluble oligosaccharides, including Planteose,

from plant seed matrices.
e Materials:

o Plant seeds

o

Mortar and pestle or cryogenic grinder

o

80% (v/v) Ethanol

[¢]

Water bath or heating block

[¢]

Centrifuge

o

0.22 pm syringe filters

HPLC vials

o

e Procedure:

o Weigh approximately 100 mg of finely ground seed powder into a microcentrifuge tube.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-analysis-of-planteose-using-porous-graphitic-carbon-chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Add 1 mL of 80% ethanol.
o Vortex thoroughly to ensure complete mixing.

o Incubate the mixture at 80°C for 15 minutes to facilitate extraction and inactivate
enzymatic activity.

o Centrifuge the sample at 10,000 x g for 10 minutes.

o Carefully collect the supernatant, which contains the soluble oligosaccharides.

o Filter the supernatant through a 0.22 pum syringe filter into an HPLC vial for analysis.
2. PGC-LC-MS/MS Analysis

This protocol outlines the chromatographic separation and mass spectrometric detection of
Planteose.

 Instrumentation:
o High-Performance Liquid Chromatography (HPLC) system
o Hypercarb PGC column (100 x 2.1 mm, 5 pum)
o Mass spectrometer with ESI source and MS/MS capability
o Chromatographic Conditions:

o Equilibrate the PGC column with 95% Mobile Phase A and 5% Mobile Phase B for at least
15 minutes at a flow rate of 0.3 mL/min.

o Inject 5 pL of the prepared sample extract.
o Apply the following linear gradient:
= 0-2min: 5% B

= 2-15 min: 5% to 40% B
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s 15-17 min: 40% to 95% B
s 17-20 min: Hold at 95% B

» 20.1-25 min: Return to 5% B and re-equilibrate.
o Maintain the column temperature at 40°C throughout the analysis.

e Mass Spectrometry Conditions:
o Set the ESI source to negative ionization mode.

o Perform a full scan from m/z 100 to 1000 to detect the deprotonated molecule of
Planteose ([M-H]~ at m/z 503.16).

o Set up a targeted MS/MS experiment for the precursor ion at m/z 503.16.

o Optimize the collision energy to generate characteristic fragment ions for both Planteose
and raffinose to ensure their unambiguous identification. The specific fragmentation
patterns are key to distinguishing these isomers.[1]
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Caption: Experimental workflow for Planteose analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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